Cas no 2172503-79-4 (1-Phenylpentane-1-sulfonyl fluoride)

• Product Name: 1-Phenylpentane-1-sulfonyl fluoride
• CAS No: 2172503-79-4
• MF: C₁₁H₁₅FO₂S
• MW: 230.299005746841
• CID: 5465704
• PubChem ID: 165505831
• Update Time: 2023-08-28

1-Phenylpentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-phenylpentane-1-sulfonyl fluoride
• Z3016380950
• Benzenemethanesulfonyl fluoride, α-butyl-
• 1-Phenylpentane-1-sulfonyl fluoride

• Inchi： 1S/C11H15FO2S/c1-2-3-9-11(15(12,13)14)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3
• InChI Key： JUEANISQKGXDHN-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)CCCC)(=O)(=O)F

Computed Properties

• Exact Mass: 230.07767905 g/mol
• Monoisotopic Mass: 230.07767905 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.30
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5